Cas no 1389839-74-0 ((3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid)

(3R)-3-Amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid is a chiral non-proteinogenic amino acid featuring a trifluoromethyl group and a quaternary carbon center. Its stereospecific (R)-configuration and rigid, sterically hindered structure make it valuable for applications in medicinal chemistry, particularly in the design of enzyme inhibitors and peptidomimetics. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the dimethyl substitution at the α-carbon restricts conformational flexibility, improving binding selectivity. This compound serves as a versatile intermediate for synthesizing bioactive molecules, including fluorinated analogs of natural amino acids. Its high purity and defined stereochemistry ensure reproducibility in research and pharmaceutical development.
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid structure
1389839-74-0 structure
Product Name:(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid
CAS No:1389839-74-0
MF:C6H10F3NO2
MW:185.144312381744
CID:6511949
PubChem ID:130741370
Update Time:2025-05-26

(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-7473508
    • (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid
    • 1389839-74-0
    • Inchi: 1S/C6H10F3NO2/c1-5(2,4(11)12)3(10)6(7,8)9/h3H,10H2,1-2H3,(H,11,12)/t3-/m1/s1
    • InChI Key: GHXPZXIZABWISS-GSVOUGTGSA-N
    • SMILES: FC([C@@H](C(C(=O)O)(C)C)N)(F)F

Computed Properties

  • Exact Mass: 185.06636305g/mol
  • Monoisotopic Mass: 185.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 63.3Ų

(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid Pricemore >>

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(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid Related Literature

Additional information on (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid

Overview of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid (CAS No. 1389839-74-0)

(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid (CAS No. 1389839-74-0) is a synthetic amino acid with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. The compound's distinctive trifluoromethyl and dimethyl groups confer it with enhanced metabolic stability and pharmacological activity, making it a valuable candidate for various therapeutic targets.

The chemical structure of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid is characterized by a chiral center at the 3-position, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity and interactions with target proteins or enzymes. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the dimethyl groups contribute to its overall conformational rigidity and selectivity.

Recent studies have highlighted the potential of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer pathways. The researchers found that the compound effectively suppressed the proliferation of cancer cells by interfering with key signaling cascades, suggesting its potential as an anticancer agent.

In another study conducted by a team of researchers at a leading pharmaceutical institute, (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid was evaluated for its neuroprotective properties. The results indicated that the compound could protect neurons from oxidative stress and apoptosis induced by neurotoxic agents. This finding opens up new avenues for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid has also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake and distribution to target tissues. Additionally, the trifluoromethyl group enhances its metabolic stability, reducing the risk of rapid degradation and increasing its bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid in human subjects. Preliminary data from phase I trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials to further assess its therapeutic potential.

In conclusion, (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid (CAS No. 1389839-74-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials are expected to provide further insights into its therapeutic efficacy and safety profile.

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